Cas no 2228398-94-3 (tert-butyl N-2-(4-chlorothiophen-2-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(4-chlorothiophen-2-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2228398-94-3
• MF: C₁₂H₁₆ClNO₃S
• MW: 289.778341293335
• CID: 6149373
• PubChem ID: 165968315
• Update Time: 2025-05-23

tert-butyl N-2-(4-chlorothiophen-2-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(4-chlorothiophen-2-yl)-1-oxopropan-2-ylcarbamate
• tert-butyl N-[2-(4-chlorothiophen-2-yl)-1-oxopropan-2-yl]carbamate
• EN300-1903098
• 2228398-94-3

• Inchi： 1S/C12H16ClNO3S/c1-11(2,3)17-10(16)14-12(4,7-15)9-5-8(13)6-18-9/h5-7H,1-4H3,(H,14,16)
• InChI Key： NVFALSDBSSJWTB-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=C1)C(C=O)(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 289.0539422g/mol
• Monoisotopic Mass: 289.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.6Ų

Additional information on tert-butyl N-2-(4-chlorothiophen-2-yl)-1-oxopropan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-2-(4-chlorothiophen-2-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2228398-94-3)

tert-butyl N-2-(4-chlorothiophen-2-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2228398-94-3) is a specialized organic compound with significant applications in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of carbamate derivatives, which are widely studied for their role in drug development and agrochemical formulations. The presence of both thiophene and carbamate functional groups in its structure makes it a versatile intermediate for synthesizing biologically active molecules.

The molecular formula of tert-butyl N-2-(4-chlorothiophen-2-yl)-1-oxopropan-2-ylcarbamate reflects its complex yet highly functionalized architecture. Researchers often explore its potential in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators. Its CAS number 2228398-94-3 serves as a unique identifier, ensuring precise tracking in regulatory and scientific databases.

One of the key features of this compound is its tert-butyl carbamate group, which provides stability and facilitates selective deprotection in multi-step synthetic routes. The 4-chlorothiophene moiety further enhances its reactivity, making it valuable for constructing heterocyclic frameworks. These attributes align with current trends in green chemistry and sustainable synthesis, as researchers seek efficient methods to minimize waste and improve atom economy.

In the context of drug discovery, tert-butyl N-2-(4-chlorothiophen-2-yl)-1-oxopropan-2-ylcarbamate has garnered attention for its potential as a building block in small-molecule therapeutics. Its structural motifs are frequently found in compounds targeting central nervous system (CNS) disorders and metabolic diseases. The compound’s solubility and stability profiles are often optimized for high-throughput screening assays, a critical step in modern pharmaceutical R&D.

The synthesis of CAS No. 2228398-94-3 typically involves multi-step organic reactions, including amidation and protection-deprotection strategies. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and scalability. These innovations address the growing demand for cost-effective and time-efficient production methods in the chemical industry.

From a commercial perspective, tert-butyl N-2-(4-chlorothiophen-2-yl)-1-oxopropan-2-ylcarbamate is supplied by specialized fine chemical manufacturers and contract research organizations (CROs). Its pricing and availability are influenced by factors such as raw material costs and regulatory compliance. Companies often highlight its high purity (>98%) and custom synthesis options to cater to diverse research needs.

Environmental and safety considerations are paramount when handling CAS 2228398-94-3. While not classified as hazardous, standard laboratory precautions—such as the use of personal protective equipment (PPE) and proper ventilation—are recommended. The compound’s ecological impact is typically assessed through biodegradability studies and toxicity testing, aligning with global REACH and GHS standards.

Looking ahead, the demand for tert-butyl N-2-(4-chlorothiophen-2-yl)-1-oxopropan-2-ylcarbamate is expected to rise, driven by advancements in precision medicine and combinatorial chemistry. Its role in developing next-generation therapeutics and functional materials underscores its importance in both academic and industrial settings. Researchers continue to explore novel derivatives to unlock untapped potential.

In summary, tert-butyl N-2-(4-chlorothiophen-2-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2228398-94-3) exemplifies the intersection of chemical innovation and practical application. Its unique properties and adaptability position it as a valuable asset in the ever-evolving landscape of organic synthesis and life sciences.